OMILOXETINE
OMILOXETINE
Brand Name:
Vulcanchem
CAS No.:
176894-09-0
VCID:
VC0061623
InChI:
InChI=1S/C27H25F2NO4/c28-21-5-1-18(2-6-21)24-11-12-30(15-25(31)19-3-7-22(29)8-4-19)14-20(24)16-32-23-9-10-26-27(13-23)34-17-33-26/h1-10,13,20,24H,11-12,14-17H2/t20-,24-/m1/s1
SMILES:
C1CN(CC(C1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4)CC(=O)C5=CC=C(C=C5)F
Molecular Formula:
C27H25F2NO4
Molecular Weight:
465.5 g/mol
OMILOXETINE
CAS No.: 176894-09-0
Main Products
VCID: VC0061623
Molecular Formula: C27H25F2NO4
Molecular Weight: 465.5 g/mol
| CAS No. | 176894-09-0 |
|---|---|
| Product Name | OMILOXETINE |
| Molecular Formula | C27H25F2NO4 |
| Molecular Weight | 465.5 g/mol |
| IUPAC Name | 2-[(3R,4S)-3-(1,3-benzodioxol-5-yloxymethyl)-4-(4-fluorophenyl)piperidin-1-yl]-1-(4-fluorophenyl)ethanone |
| Standard InChI | InChI=1S/C27H25F2NO4/c28-21-5-1-18(2-6-21)24-11-12-30(15-25(31)19-3-7-22(29)8-4-19)14-20(24)16-32-23-9-10-26-27(13-23)34-17-33-26/h1-10,13,20,24H,11-12,14-17H2/t20-,24-/m1/s1 |
| Standard InChIKey | FAHGZANUNVVDFL-HYBUGGRVSA-N |
| Isomeric SMILES | C1CN(C[C@@H]([C@H]1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4)CC(=O)C5=CC=C(C=C5)F |
| SMILES | C1CN(CC(C1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4)CC(=O)C5=CC=C(C=C5)F |
| Canonical SMILES | C1CN(CC(C1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4)CC(=O)C5=CC=C(C=C5)F |
| PubChem Compound | 3047803 |
| Last Modified | Nov 11 2021 |
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